Cas no 1172006-28-8 (5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole)
1172006-28-8 structure
Product Name:5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole
CAS No:1172006-28-8
MF:C7H11N3O2
MW:169.181141138077
CID:3158736
PubChem ID:25247429
Update Time:2025-04-21
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Isopropyl-5-methyl-3-nitro-1H-pyrazole
- 5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole
- 5-methyl-3-nitro-1-propan-2-ylpyrazole
- 5-methyl-1-(methylethyl)-3-nitropyrazole
- AKOS015922100
- EN300-1086938
- 1172006-28-8
- 1-isopropyl-5-methyl-3-nitropyrazole
- STK351572
- AKOS005167485
-
- MDL: MFCD09468152
- Inchi: 1S/C7H11N3O2/c1-5(2)9-6(3)4-7(8-9)10(11)12/h4-5H,1-3H3
- InChI Key: OICXZOHWYQLZTC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C)N(C(C)C)N=1)=O
Computed Properties
- Exact Mass: 169.085126602Da
- Monoisotopic Mass: 169.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 63.6Ų
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1086938-0.05g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 95% | 0.05g |
$182.0 | 2023-10-27 | |
| Enamine | EN300-1086938-0.1g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 95% | 0.1g |
$272.0 | 2023-10-27 | |
| Enamine | EN300-1086938-0.25g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 95% | 0.25g |
$389.0 | 2023-10-27 | |
| Enamine | EN300-1086938-0.5g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 95% | 0.5g |
$613.0 | 2023-10-27 | |
| Enamine | EN300-1086938-1.0g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 1g |
$785.0 | 2023-06-10 | ||
| Enamine | EN300-1086938-2.5g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 95% | 2.5g |
$1539.0 | 2023-10-27 | |
| Enamine | EN300-1086938-5.0g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 5g |
$2277.0 | 2023-06-10 | ||
| Enamine | EN300-1086938-10.0g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 10g |
$3376.0 | 2023-06-10 | ||
| Enamine | EN300-1086938-1g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 95% | 1g |
$785.0 | 2023-10-27 | |
| Enamine | EN300-1086938-5g |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole |
1172006-28-8 | 95% | 5g |
$2277.0 | 2023-10-27 |
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
1172006-28-8 (5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole) Related Products
- 898053-54-8(1-Benzyl-5-methyl-3-nitro-1H-pyrazole)
- 957400-23-6(5-methyl-1-(3-methylphenyl)methyl-3-nitro-1H-pyrazole)
- 59376-16-8(1,5-Dimethyl-3-nitro-1H-pyrazole)
- 957511-87-4(1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone)
- 1006950-51-1(2-(5-methyl-3-nitro-1H-pyrazol-1-yl)ethan-1-ol)
- 1006440-62-5(3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol)
- 1006950-61-3(3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-amine)
- 1005670-43-8(2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoic acid)
- 1004192-84-0(2-(5-Methyl-3-nitro-1H-pyrazol-1-yl)ethanamine)
- 1005576-92-0(1-ethyl-5-methyl-3-nitro-1H-pyrazole)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk